Cas no 847157-47-5 (Methyl 3-iodo-5-[(methylsulfonyl)amino]benzoate)

• Product Name: Methyl 3-iodo-5-[(methylsulfonyl)amino]benzoate
• CAS No: 847157-47-5
• MF: C₉H₁₀INO₄S
• MW: 355.149473667145
• CID: 583260
• Update Time: 2023-08-03

Methyl 3-iodo-5-[(methylsulfonyl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-iodo-5-[(methylsulfonyl)amino]-, methyl ester
• methyl 3-iodo-5-(methanesulfonamido)benzoate
• methyl 3-iodo-5-(methylsulfonamido)benzoate
• methyl 3-iodo-5-[(methylsulfonyl)amino]benzoate
• Methyl 3-iodo-5-[(methanesulfonyl)amino]benzoate
• Methyl 3-iodo-5-[(methylsulfonyl)amino]benzoate

• Inchi： 1S/C9H10INO4S/c1-15-9(12)6-3-7(10)5-8(4-6)11-16(2,13)14/h3-5,11H,1-2H3
• InChI Key： NSWNALIXBBPUSC-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C=C(C=1)NS(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters